1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline

• Molecular Formula: C22H18Cl2N2O2
• Molecular Weight: 413.3 g/mol
• IUPAC Name: 1-chloro-7-[4-(1-chloroisoquinolin-7-yl)oxybutoxy]isoquinoline
• InChI: InChI=1S/C22H18Cl2N2O2/c23-21-19-13-17(5-3-15(19)7-9-25-21)27-11-1-2-12-28-18-6-4-16-8-10-26-22(24)20(16)14-18/h3-10,13-14H,1-2,11-12H2
• InChI Key: UGPOBWJTWYNHDY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC2=C1C=CN=C2Cl)OCCCCOC3=CC4=C(C=C3)C=CN=C4Cl

Description

1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline is a chemical compound that belongs to the class of isoquinoline derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and receptors, leading to a reduction in inflammation and cell proliferation.
Biochemical and Physiological Effects:
1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, reduce cell proliferation, and induce apoptosis in cancer cells. It has also been shown to modulate the activity of various enzymes and receptors in the body, leading to a reduction in inflammation and cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline in lab experiments is its wide range of biological activities. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a versatile tool for scientific research. However, one of the limitations of using this compound is its complex synthesis method, which can be time-consuming and costly.

Future Directions

There are several future directions for research on 1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline. One of the most promising areas of research is its potential applications in drug development. It has been shown to have a wide range of biological activities, making it a promising candidate for the development of new drugs. Other future directions for research include the identification of its specific mechanisms of action and the development of more efficient synthesis methods.
In conclusion, 1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline is a promising compound for scientific research. Its wide range of biological activities and potential applications in drug development make it a valuable tool for researchers. Further research is needed to fully understand its mechanisms of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline is a complex process that involves several steps. The most commonly used method involves the reaction of 1-chloroisoquinoline with 4-hydroxybutyl-1-chloroisoquinoline ether in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

1-Chloro-7-{4-[(1-chloro-7-isoquinolinyl)oxy]butoxy}isoquinoline has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to modulate the activity of various enzymes and receptors in the body, making it a promising candidate for drug development.